Cas no 2228270-36-6 (1,1,1-trifluoro-3-4-(methylsulfanyl)phenylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-4-(methylsulfanyl)phenylpropan-2-one
• CAS No: 2228270-36-6
• MF: C₁₀H₉F₃OS
• MW: 234.238072156906
• CID: 6122755
• PubChem ID: 165839334
• Update Time: 2025-10-28

1,1,1-trifluoro-3-4-(methylsulfanyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-4-(methylsulfanyl)phenylpropan-2-one
• 2228270-36-6
• 1,1,1-trifluoro-3-[4-(methylsulfanyl)phenyl]propan-2-one
• EN300-1947185

• Inchi： 1S/C10H9F3OS/c1-15-8-4-2-7(3-5-8)6-9(14)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： MRLIKJYSLMKNHT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 234.03262057g/mol
• Monoisotopic Mass: 234.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1,1,1-trifluoro-3-4-(methylsulfanyl)phenylpropan-2-one

1,1,1-Trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one: A Comprehensive Overview

1,1,1-Trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one, also known by its CAS number 2228270-36-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a phenyl ring substituted with a methylsulfanyl group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The molecular structure of 1,1,1-trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one consists of a central ketone group attached to a trifluoromethyl group and a phenyl ring substituted with a methylsulfanyl group. The trifluoromethyl group contributes to the compound's stability and reactivity due to the high electronegativity of fluorine atoms. Meanwhile, the methylsulfanyl group introduces sulfur-based interactions, which can influence the compound's solubility and electronic properties. This combination makes the compound suitable for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one in drug discovery. Researchers have explored its role as a building block for developing bioactive molecules with enhanced pharmacokinetic profiles. The trifluoromethyl group is known to improve metabolic stability, while the methylsulfanyl group can enhance solubility and bioavailability. These properties make the compound an attractive candidate for designing drugs targeting various therapeutic areas, including oncology and infectious diseases.

In addition to its pharmaceutical applications, 1,1,1-trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one has shown promise in agrochemical research. Its ability to interact with biological systems through multiple functional groups makes it a potential candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis methods for this compound, further enhancing its appeal in environmentally friendly agricultural solutions.

The synthesis of 1,1,1-trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one typically involves multi-step organic reactions. Common approaches include nucleophilic substitutions or coupling reactions that assemble the trifluoromethyl and methylsulfanyl groups onto the phenyl ring. Researchers have also investigated catalytic methods to optimize the synthesis process, ensuring higher yields and better purity. These efforts have significantly contributed to making the compound more accessible for large-scale applications.

In terms of physical properties, 1,1,1-trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one exhibits a melting point of approximately 75°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions further enhances its utility in industrial processes.

The latest research on CAS 2228270-36-6 has focused on its potential as a precursor for advanced materials. By incorporating this compound into polymer systems or nanoparticles, scientists aim to develop materials with enhanced mechanical strength and thermal stability. For instance, studies have demonstrated that blending this compound with biodegradable polymers can result in materials with improved degradation profiles, making them ideal for biomedical applications such as drug delivery systems.

In conclusion, 1,1,1-trifluoro-3-(4-(methylsulfanyl)phenyl)propan-2-one, identified by CAS number 2228270-36-6, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.